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Introduction

1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) is a saturated phospholipid widely utilized

in the formulation of liposomal drug delivery systems. Its high phase transition temperature (Tc)

of approximately 55°C results in the formation of rigid and stable lipid bilayers at physiological

temperatures, which is ideal for controlled and sustained drug release.[1] The extrusion method

is a common and effective technique for producing unilamellar vesicles of a defined and

homogenous size.[1][2]

This document provides a detailed protocol for the preparation and characterization of DSPC-

containing liposomes using the lipid film hydration and extrusion method. This technique

involves dissolving lipids in an organic solvent, creating a thin film by evaporation, hydrating the

film to form multilamellar vesicles (MLVs), and then repeatedly forcing these vesicles through a

polycarbonate membrane with a defined pore size to form small, unilamellar vesicles (SUVs) or

large, unilamellar vesicles (LUVs).
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Materials:

1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

Cholesterol (Chol) (optional, for enhancing membrane stability)[1][3]

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000]

(DSPE-PEG2000) (optional, for creating "stealth" liposomes)

Organic Solvent: Chloroform or a chloroform:methanol mixture[1]

Hydration Buffer: Phosphate-buffered saline (PBS), citrate buffer, or another aqueous buffer

of choice[1]

Equipment:

Round-bottom flask

Rotary evaporator

Vacuum pump

Water bath or heating block

Vortex mixer

Liposome extruder device (e.g., mini-extruder)[1]

Polycarbonate membranes (e.g., 100 nm pore size)[1]

Gas-tight glass syringes

Dynamic Light Scattering (DLS) instrument for size and polydispersity analysis[1]
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Lipid Dissolution: Weigh the desired amounts of DSPC and other lipids (e.g., cholesterol in a

55:45 molar ratio of DSPC:Chol) and dissolve them in a suitable organic solvent (e.g.,

chloroform) in a round-bottom flask.[3]

Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the organic solvent

under reduced pressure. To ensure a uniform film, maintain the temperature of the water

bath above the Tc of DSPC (e.g., 60-65°C).

Vacuum Drying: Once a thin, uniform lipid film is formed on the inner wall of the flask, place

the flask under a high vacuum for at least 2 hours to ensure the complete removal of any

residual organic solvent.[1]

2. Hydration of Lipid Film

Pre-heat Buffer: Warm the desired hydration buffer to a temperature above the Tc of DSPC

(e.g., 60-65°C).[1]

Hydration: Add the pre-warmed buffer to the flask containing the dry lipid film. The volume of

the buffer will determine the final lipid concentration.

Vesicle Formation: Agitate the flask by vortexing to detach the lipid film from the glass wall.

This process results in the spontaneous formation of a milky suspension of multilamellar

vesicles (MLVs).[1]

3. (Optional) Freeze-Thaw Cycles

To increase encapsulation efficiency and promote the formation of unilamellar vesicles, the

MLV suspension can be subjected to several freeze-thaw cycles.[3][4]

Freeze the MLV suspension in liquid nitrogen for 15-30 seconds.[3][5]

Thaw the suspension in a water bath set to a temperature above the Tc of DSPC (e.g.,

65°C).[3][4]

Repeat this cycle 5-10 times.[3][5]

4. Liposome Extrusion
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Extruder Assembly: Assemble the liposome extruder device with two stacked polycarbonate

membranes of the desired pore size (e.g., 100 nm).[6]

Temperature Equilibration: Heat the extruder assembly (e.g., using a heating block) to a

temperature above the Tc of DSPC (60-65°C). It is critical to perform the extrusion above the

lipid's phase transition temperature to ensure the membrane is in a fluid state.[4][6]

Extrusion Process: Load the MLV suspension into one of the extruder's syringes. Pass the

suspension back and forth through the membranes for a defined number of passes (an odd

number, e.g., 11 to 21 passes, is recommended to ensure the final product is collected in the

opposite syringe). This process reduces the size of the vesicles and narrows the size

distribution.

Collection: The resulting translucent suspension contains unilamellar liposomes with a

diameter close to the pore size of the membrane used. Store the extruded liposomes at 4°C

for stability.[7]

5. Characterization

Size and Polydispersity: Dilute a small aliquot of the final liposome suspension in the

hydration buffer. Measure the mean hydrodynamic diameter and polydispersity index (PDI)

using Dynamic Light Scattering (DLS).[1] A PDI value below 0.2 is generally considered

indicative of a homogenous and monodisperse liposome population.[8]

Data Presentation
The following table summarizes the key parameters and expected outcomes for the DSPC

liposome extrusion protocol.
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Parameter Value / Range Description / Notes

Lipid Composition
DSPC or DSPC:Cholesterol

(55:45 molar ratio)

Cholesterol is included to

increase membrane rigidity

and stability.[3]

Film Hydration Temp. 60 - 65°C

Must be above the phase

transition temperature (Tc) of

DSPC (≈55°C).[1]

Extrusion Temperature 60 - 65°C
Extrusion of pure DSPC is only

effective above its Tc.[4][6]

Membrane Pore Size 50 - 200 nm

The final liposome size will be

close to the pore size of the

membrane used.[6]

Number of Passes 11 - 21 (Odd Number)

An odd number of passes

ensures the final sample is in

the receiving syringe.

Applied Pressure 100 - 800 psi (7 - 55 bar)

Higher pressure may be

required for smaller pore sizes.

[4][5][6]

Expected Liposome Size 60 - 220 nm
Dependent on the membrane

pore size.

Expected PDI < 0.2

A lower PDI indicates a more

uniform and monodisperse

size distribution.[8]

Experimental Workflow Visualization
The following diagram illustrates the complete workflow for the preparation of DSPC liposomes

by the extrusion method.
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Step 1: Lipid Film Preparation

Step 2: Hydration & Sizing

Step 3: Characterization

Lipid Dissolution
(DSPC, Chol in Chloroform)

Solvent Evaporation
(Rotary Evaporator, >60°C)

Forms thin film

High-Vacuum Drying
(≥2 hours)

Removes residual solvent

Hydration
(Add buffer at >60°C)

Start Hydration

MLV Formation
(Vortexing)

Extrusion
(11-21 passes through 100 nm membrane at >60°C)

Size reduction

Final LUV Suspension

Analysis
(Dynamic Light Scattering)

Quality Control

Results
(Size ≈ 100 nm, PDI < 0.2)

Click to download full resolution via product page

Caption: Workflow for DSPC liposome preparation and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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